Cas no 1904304-87-5 (N-{3-(5-cyclopropyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}cyclobutanecarboxamide)

• Product Name: N-{3-(5-cyclopropyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}cyclobutanecarboxamide
• CAS No: 1904304-87-5
• MF: C₁₄H₁₆N₄O₃
• MW: 288.301842689514
• CID: 5866671
• PubChem ID: 92129939
• Update Time: 2025-07-21

N-{3-(5-cyclopropyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}cyclobutanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(5-cyclopropyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}cyclobutanecarboxamide
• N-{[3-(5-cyclopropyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}cyclobutanecarboxamide
• N-((3-(5-cyclopropylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)cyclobutanecarboxamide
• F6524-6538
• N-[[3-(5-cyclopropyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl]cyclobutanecarboxamide
• 1904304-87-5
• AKOS025391044

• Inchi： 1S/C14H16N4O3/c19-14(9-2-1-3-9)15-7-12-16-13(18-21-12)10-6-11(20-17-10)8-4-5-8/h6,8-9H,1-5,7H2,(H,15,19)
• InChI Key： MPAYLEYZFAJRQF-UHFFFAOYSA-N
• SMILES： O1C(=CC(C2=NOC(CNC(C3CCC3)=O)=N2)=N1)C1CC1

Computed Properties

• Exact Mass: 288.12224039g/mol
• Monoisotopic Mass: 288.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 94Ų

Additional information on N-{3-(5-cyclopropyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}cyclobutanecarboxamide

Comprehensive Overview of N-{3-(5-cyclopropyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}cyclobutanecarboxamide (CAS No. 1904304-87-5)

The compound N-{3-(5-cyclopropyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}cyclobutanecarboxamide (CAS No. 1904304-87-5) is a structurally unique heterocyclic molecule that has garnered significant attention in medicinal chemistry and drug discovery. Its complex architecture, featuring both 1,2-oxazole and 1,2,4-oxadiazole rings, positions it as a promising scaffold for targeting various biological pathways. Researchers are particularly interested in its potential applications in modulating protein-protein interactions and enzyme inhibition, which are hot topics in contemporary pharmaceutical research.

One of the most searched questions in the field of organic chemistry is how heterocyclic compounds like N-{3-(5-cyclopropyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}cyclobutanecarboxamide can be optimized for enhanced bioavailability and metabolic stability. This compound's cyclopropyl and cyclobutyl moieties contribute to its rigid three-dimensional structure, a feature highly sought after in the design of kinase inhibitors and GPCR modulators. Recent studies suggest that such frameworks may offer improved selectivity and reduced off-target effects, addressing a critical challenge in modern drug development.

The synthesis of CAS No. 1904304-87-5 involves multi-step organic transformations, including 1,3-dipolar cycloaddition reactions to construct the oxadiazole core. This aligns with the growing trend of "green chemistry" approaches, as researchers explore catalytic methods to improve yield and reduce waste. The compound's carboxamide functionality also makes it a candidate for prodrug strategies, a frequently searched topic in pharmacokinetics optimization forums.

In computational chemistry circles, there's rising interest in how N-{3-(5-cyclopropyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}cyclobutanecarboxamide interacts with biological targets at the molecular level. Molecular docking simulations reveal that its oxazole-oxadiazole hybrid system may form unique hydrogen-bonding networks with amino acid residues in binding pockets. This property is particularly relevant to current AI-driven drug discovery platforms, where users often search for "privileged scaffolds" in virtual screening libraries.

From a materials science perspective, the 1904304-87-5 compound's thermal stability and photophysical properties are under investigation for potential applications in organic electronics. The conjugated system within its 1,2,4-oxadiazol-5-ylmethyl segment shows interesting fluorescence characteristics, making it a subject in searches related to "luminescent small molecules" and "OLED materials." This dual applicability in both life sciences and materials research exemplifies the interdisciplinary value of such structurally complex molecules.

Quality control of N-{3-(5-cyclopropyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-ylmethyl}cyclobutanecarboxamide requires advanced analytical techniques, including HPLC-MS and NMR spectroscopy. These methods are frequently discussed in online forums about "compound characterization challenges," particularly for molecules with multiple heterocyclic systems. The CAS registry entry for 1904304-87-5 serves as a crucial reference point for researchers verifying synthetic protocols or comparing spectral data.

Emerging patent literature suggests that derivatives of this cyclobutanecarboxamide core are being evaluated for their ability to cross the blood-brain barrier (BBB), a trending topic in CNS drug development discussions. The compound's balanced lipophilicity, calculated from its cyclopropyl and polar oxadiazole components, makes it a valuable case study in medicinal chemistry courses addressing "molecular properties for CNS penetration."

As the pharmaceutical industry increasingly focuses on targeted therapies, the 1,2-oxazol-3-yl fragment within this molecule represents a versatile pharmacophore that can be modified to achieve specific biological activities. This aligns with frequent search queries about "structure-activity relationship (SAR) optimization strategies" in drug discovery communities. The compound's structural features provide multiple vectors for chemical modification, enabling systematic exploration of its therapeutic potential.